Cas no 136735-95-0 ((+)-1,2-bis[(2s,5s)-2,5-dimethylphospholano]benzene)

(+)-1,2-bis[(2s,5s)-2,5-dimethylphospholano]benzene structure
136735-95-0 structure
Product Name:(+)-1,2-bis[(2s,5s)-2,5-dimethylphospholano]benzene
CAS No:136735-95-0
MF:C18H28P2
MW:306.362446784973
MDL:MFCD00142322
CID:901332
PubChem ID:24884725
Update Time:2025-04-19

(+)-1,2-bis[(2s,5s)-2,5-dimethylphospholano]benzene Chemical and Physical Properties

Names and Identifiers

    • (+)-1,2-bis[(2s,5s)-2,5-dimethylphospholano]benzene
    • UNII-HL745J99SB
    • (S,S)-Me-DUPHOS
    • 1,2-Bis((2S,5S)-2,5-dimethylphospholan-1-yl)benzene
    • AKOS015910254
    • (2S,5S)-1-[2-[(2S,5S)-2,5-dimethylphospholan-1-yl]phenyl]-2,5-dimethylphospholane
    • DTXSID90159910
    • (+)-1,2-Bis[(2S,5S)-2,5-dimethylphospholano]benzene, kanata purity
    • CS-0086465
    • C18H28P2
    • DTXCID9082401
    • J-006899
    • Q27279984
    • HL745J99SB
    • (S,S)-Methyl-duphos, (+)-
    • Methyl-duphos, (S,S)-
    • (S,S)-Methyl-DUPHOS
    • MFCD00142322
    • D83772
    • (S,S)-1,2-Bis(2,5-dimethylphospholano)benzene
    • (S,S)-Me-duphos [MI]
    • Phospholane, 1,1'-(1,2-phenylene)bis[2,5-dimethyl-, (2S,2'S,5S,5'S)-
    • AJNZWRKTWQLAJK-VGWMRTNUSA-N
    • Phospholane, 1,1'-(1,2-phenylene)bis(2,5-dimethyl-, (2S,2'S,5S,5'S)-
    • 136735-95-0
    • SCHEMBL9913795
    • MDL: MFCD00142322
    • Inchi: 1S/C18H28P2/c1-13-9-10-14(2)19(13)17-7-5-6-8-18(17)20-15(3)11-12-16(20)4/h5-8,13-16H,9-12H2,1-4H3/t13-,14-,15-,16-/m0/s1
    • InChI Key: AJNZWRKTWQLAJK-VGWMRTNUSA-N
    • SMILES: P1(C2=CC=CC=C2P2[C@@H](C)CC[C@@H]2C)[C@@H](C)CC[C@@H]1C

Computed Properties

  • Exact Mass: 306.16700
  • Monoisotopic Mass: 306.16662489g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: solid
  • Melting Point: 67-76 °C
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 27.18000
  • LogP: 5.04260
  • Solubility: Not determined
  • Specific Rotation: D25 +476± 5° (c = 1 in hexane)
  • Sensitiveness: Air Sensitive

(+)-1,2-bis[(2s,5s)-2,5-dimethylphospholano]benzene Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • FLUKA BRAND F CODES:1-10
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26-36

(+)-1,2-bis[(2s,5s)-2,5-dimethylphospholano]benzene Pricemore >>

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